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Compound of Interest

Compound Name: Hexanoic acid

Cat. No.: B190745

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of
pure hexanoic acid. The information is presented to be a valuable resource for researchers,
scientists, and professionals involved in drug development and other scientific endeavors
where this compound is utilized.

Introduction

Hexanoic acid, also known as caproic acid, is a six-carbon, straight-chain saturated fatty acid
with the chemical formula CH3(CH2)aCOOH.[1][2] It is a medium-chain fatty acid that occurs
naturally in various animal fats and oils.[1][2][3] This document details its key physical
properties, the experimental methods for their determination, and its primary metabolic
pathway.

Physical and Chemical Properties

Pure hexanoic acid is a colorless to light yellow, oily liquid at room temperature.[1][2][4] It is
characterized by a distinctive unpleasant odor, often described as fatty, cheesy, or goat-like.[1]

[5]

The following tables summarize the key quantitative physical characteristics of pure hexanoic
acid, compiled from various reputable sources.
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Table 1: General Physical Properties of Hexanoic Acid

Property Value Source(s)
Molecular Formula CeH1202 [1][2][6]
Molar Mass 116.16 g/mol [1][2]16]
Colorless to light yellow oily
Appearance o [1]2][4]
liquid
Odor Fatty, cheesy, waxy, goat-like [1][5]
Table 2: Thermodynamic Properties of Hexanoic Acid
Property Value Conditions Source(s)
Melting Point -4t0-3°C 760 mmHg [61[71[8]
Boiling Point 202-206 °C 760 mmHg [4161171181
Flash Point 102 °C (closed cup) [7119]
Auto-ignition Temp. 380 °C [7]
Table 3: Physicochemical Properties of Hexanoic Acid
Property Value Temperature Source(s)
Density 0.927 - 0.929 g/cm? 20-25°C [1][6118]
Vapor Pressure 0.18 - 0.24 hPa 20 °C [8][10]
Refractive Index 1.416 - 1.417 20 °C [2][8]
pKa 4.88 25°C [1][6]
logP (octanol/water) 1.88-1.92 [71[11]
Table 4: Solubility of Hexanoic Acid
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Solvent Solubility Temperature Source(s)
Water 1.082 - 1.1 g/100 mL 20 °C [1107]
Ethanol Soluble / Miscible Room Temperature [1][12]
Diethyl Ether Soluble / Miscible Room Temperature [1][12]

Experimental Protocols for Determination of
Physical Characteristics

The following are detailed methodologies for the key experiments used to determine the
physical properties of hexanoic acid.

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Apparatus:

e Melting point apparatus (e.g., Thiele tube or digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Heating medium (e.g., mineral oil)

Spatula
Procedure:

» A small amount of finely powdered, dry hexanoic acid is introduced into a capillary tube,
which is then sealed at one end.

e The capillary tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.
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e The assembly is placed in a heating bath (like a Thiele tube filled with mineral oil) or a digital
melting point apparatus.

o The sample is heated slowly and steadily, at a rate of approximately 1-2°C per minute,
especially near the expected melting point.

e The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

e The temperature at which the entire solid has turned into a clear liquid is recorded as the end
of the melting range. For pure compounds, this range is typically narrow (0.5-1°C).

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Apparatus:

Thiele tube or similar heating bath

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner)

Procedure:

o A small amount of liquid hexanoic acid is placed in a small test tube.

» Acapillary tube, sealed at one end, is placed inverted into the test tube with the open end
submerged in the liquid.

e The test tube is attached to a thermometer and heated in a Thiele tube.

¢ As the liquid is heated, the air trapped in the capillary tube expands and escapes as bubbles.
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e Heating is continued until a continuous and rapid stream of bubbles emerges from the
capillary tube.

e The heat source is then removed, and the liquid is allowed to cool.

e The temperature at which the bubbling stops and the liquid begins to enter the capillary tube
is recorded as the boiling point.[6]

Density is the mass of a substance per unit volume.

Apparatus:

e Pycnometer or a graduated cylinder

e Analytical balance

Procedure:

e The mass of a clean, dry pycnometer or graduated cylinder is accurately measured using an
analytical balance.

o A known volume of hexanoic acid is added to the pycnometer or graduated cylinder.

e The mass of the container with the hexanoic acid is then measured.

e The mass of the hexanoic acid is determined by subtracting the mass of the empty
container.

e The density is calculated by dividing the mass of the hexanoic acid by its volume (Density =
Mass/Volume).[11]

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

Apparatus:

o Test tubes

o Vortex mixer or stirring rod
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o Graduated pipettes
Procedure:

» A specific volume (e.g., 1 mL) of the solvent (e.g., water, ethanol, diethyl ether) is placed in a
test tube.

e Asmall, measured amount of hexanoic acid (e.g., 0.1 g) is added to the solvent.
o The mixture is vigorously agitated using a vortex mixer or stirring rod for a set period.

e The mixture is then allowed to stand and observed for the presence of any undissolved
hexanoic acid.

« If the hexanoic acid dissolves completely, further increments are added until the solution
becomes saturated.

» The solubility is expressed as the mass of solute that dissolves in a given volume or mass of
the solvent at a specific temperature.[13][14]

The refractive index is a dimensionless number that describes how light propagates through a
medium.

Apparatus:

e Abbe refractometer

o Constant temperature water bath

Procedure:

e The refractometer is calibrated using a standard liquid with a known refractive index.

e The prisms of the refractometer are cleaned with a suitable solvent (e.g., ethanol) and
allowed to dry.

o Afew drops of hexanoic acid are placed on the surface of the prism.
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The prisms are closed, and the sample is allowed to equilibrate to the desired temperature,
typically controlled by a circulating water bath.

The light source is switched on, and the eyepiece is adjusted to bring the dividing line
between the light and dark fields into sharp focus.

The compensator is adjusted to eliminate any color fringes.

The refractive index is read directly from the instrument's scale.

The pKa is the negative base-10 logarithm of the acid dissociation constant (Ka) of a solution,

indicating the strength of an acid.

Apparatus:

pH meter

Burette

Beaker

Magnetic stirrer and stir bar

Procedure:

A known concentration of a hexanoic acid solution is prepared in a beaker.

The pH meter is calibrated using standard buffer solutions.

A standardized solution of a strong base (e.g., NaOH) is added incrementally from a burette
to the hexanoic acid solution while continuously monitoring the pH.

The volume of the base added and the corresponding pH are recorded at each step.

A titration curve is generated by plotting the pH (y-axis) against the volume of the titrant
added (x-axis).

The equivalence point (the point of inflection on the curve) is determined.
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e The volume of the titrant at the half-equivalence point is found. The pH at this half-
equivalence point is equal to the pKa of the weak acid.[1][15]

Metabolic Pathway and Experimental Workflow
Visualization

Hexanoic acid plays a role in fatty acid metabolism.[12] The following diagram illustrates a
simplified biosynthetic pathway for hexanoic acid production, starting from acetyl-CoA. This
pathway is relevant in various microorganisms and is a target for metabolic engineering.[16]
[17]

Simplified Biosynthetic Pathway of Hexanoic Acid

.

Click to download full resolution via product page
Caption: Simplified biosynthetic pathway of hexanoic acid from acetyl-CoA.

The analysis of fatty acids like hexanoic acid from biological samples typically follows a
standardized workflow. The diagram below outlines the key steps from sample preparation to
analysis.
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General Experimental Workflow for Fatty Acid Analysis

Sample Collection
(e.g., tissue, cells)

:

Lipid Extraction
(e.g., Bligh-Dyer, Folch)

'

Transesterification
(to form FAMES)

'

GC-MS Analysis

'

Data Processing and
Quantification

Click to download full resolution via product page

Caption: General experimental workflow for fatty acid analysis.

Conclusion

This technical guide has provided a detailed summary of the physical characteristics of pure
hexanoic acid, along with standardized experimental protocols for their determination. The
inclusion of a metabolic pathway and an analytical workflow visualization aims to provide a
broader context for the relevance of this compound in biological and analytical research. The
data and methodologies presented herein are intended to serve as a valuable resource for
scientists and researchers in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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